3-Methylpyrazine-2-carboxylic Acid

• IUPAC Name: 3-methylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C6H6N2O2/c1-4-5(6(9)10)8-3-2-7-4/h2-3H,1H3,(H,9,10)
• InChI Key: DEDJQZNLAXYJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1C(=O)O
• Molecular Formula: C6H6N2O2
• DSSTOX Substance ID: DTXSID20522537
• Molecular Weight: 138.12 g/mol
• CAS RN: 41110-28-5

Description

3-Methylpyrazine-2-carboxylic Acid is a chemical compound with the molecular weight of 138.13. It is also known by its CAS Number: 41110-28-5.

Synthesis Analysis

The synthesis of 3-Methylpyrazine-2-carboxylic Acid involves various methods. For instance, one method involves the reaction of 3-methylpyrazine-2-carboxylic acid with concentrated sulfuric acid in methanol at 80°C for 5 hours. Another method involves the reaction of 3-methylpyrazine-2-carboxylic acid with Ln(NO3)3·6H2O and K4[W(CN)8]·2H2O to form a unique three-dimensional network structure.

Physical And Chemical Properties Analysis

3-Methylpyrazine-2-carboxylic Acid is a solid at room temperature. It has a melting point of 177°C (dec.) and a predicted boiling point of 299.3±35.0 °C.

Scientific Research Applications

Pharmaceutical Applications

3-Methylpyrazine-2-carboxylic Acid: is structurally related to pyrazine derivatives which are known to be a part of many clinically used drugs. These include anticancer, diuretic, antidiabetic, antithrombotic, antidepressants, and anti-infective agents. .

Synthesis of Metal Organic Frameworks (MOFs)

This compound may be used in the synthesis of novel Ln-metal organic frameworks (MOFs) . MOFs are structures composed of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. .

Preparation of Europium (III) Complexes

It can be utilized in the preparation of europium (III) complexes , such as (5-methyl-2-pyrazinecarboxylato)(phenanthroline)europium(III). .

Antimicrobial Research

Given the relevance of pyrazine derivatives in anti-infective agents, 3-Methylpyrazine-2-carboxylic Acid could be explored for its antimicrobial properties. .

Chemical Research and Development

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Life Sciences Research

Carboxylic acids play a crucial role in life sciences as they naturally occur in various life cycles such as the Krebs cycle. They are also involved in fermentation processes and geological processes. .

Safety and Hazards

3-Methylpyrazine-2-carboxylic Acid is classified under the GHS07 hazard class. It has the hazard statements H302, H315, and H319, indicating that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation, respectively.

Relevant Papers The relevant papers retrieved provide valuable information about 3-Methylpyrazine-2-carboxylic Acid. For instance, one paper discusses the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines, while another paper provides information about the safety data sheet of 3-Methylpyrazine-2-carboxylic Acid.

Mechanism of Action

Mode of Action

As a pyrazine derivative, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der Waals forces . .

Pharmacokinetics

It is known that pyrazines are generally well-absorbed and can be metabolized by various enzymes in the body

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Methylpyrazine-2-carboxylic Acid. For example, the presence of other compounds, pH, temperature, and light exposure can affect its stability and activity . .

Synthesis routes and methods

Procedure details

A solution of dimethylpyrazine (25 g, 231 mmol) in water (250 mL) was heated at 70° C. and a solution of KMnO4 (82.2 g, 520 mmol) in water was added at such a rate to maintain the temperature between 70 and 75° C. The mixture was stirred until the purple color vanished and was filtered over Celite. The aqueous solution was extracted with EtOAc (6×800 mL), dried over Na2SO4 and concentrated in vacuo. The residue was titrated with TBME to afford 3-methylpyrazine-2-carboxylic acid (9.3 g, 67 mmol) as a white solid in 30% yield.

Q & A

Q1: What is the significance of the synthesis method described in the research paper?

A1: The research paper focuses on a specific method for synthesizing 3-Methylpyrazine-2-carboxylic acid. [] This method involves the oxidation of 2,3-Dimethylpyrazine. [] While the abstract doesn't delve into specific advantages or disadvantages compared to other potential synthesis routes, it highlights this particular approach for preparing the compound. Further research within the full paper would be needed to understand the rationale and potential benefits of this specific synthesis method.